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Compound of Interest

Compound Name: Hydrocinnamic-2,2-D2 acid

Cat. No.: B096243 Get Quote

An In-depth Technical Guide to Hydrocinnamic-2,2-D2 Acid

This guide provides comprehensive technical information on Hydrocinnamic-2,2-D2 acid, a

deuterated form of hydrocinnamic acid. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who utilize stable isotope-labeled

compounds for various applications, including metabolic studies, reaction mechanism

elucidation, and as internal standards in quantitative analysis.

Chemical Identity and Structure
Hydrocinnamic-2,2-D2 acid, also known as 3-Phenylpropanoic-2,2-D2 acid or 2,2-dideuterio-

3-phenylpropanoic acid, is a stable isotope-labeled derivative of hydrocinnamic acid.[1][2] The

two hydrogen atoms on the carbon atom alpha to the carboxyl group are replaced with

deuterium.

CAS Number: 19136-97-1[1][2][3]

Chemical Data Summary
A summary of the key chemical properties for Hydrocinnamic-2,2-D2 acid is presented below.

For comparison, data for the unlabeled parent compound, Hydrocinnamic acid (CAS: 501-52-

0), is also included.[4][5]
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Property Hydrocinnamic-2,2-D2 acid
Hydrocinnamic acid
(unlabeled)

Molecular Formula C₉D₂H₈O₂[1][3] C₉H₁₀O₂[4]

Molecular Weight 152.187[1][2] 150.17[5]

Accurate Mass 152.081[1][2] 150.06808[4]

IUPAC Name
2,2-dideuterio-3-

phenylpropanoic acid[1][2]
3-phenylpropanoic acid[4]

SMILES
[2H]C([2H])

(Cc1ccccc1)C(=O)O[1][2]
O=C(O)CCc1ccccc1[5]

InChI

InChI=1S/C9H10O2/c10-

9(11)7-6-8-4-2-1-3-5-8/h1-

5H,6-7H2,(H,10,11)/i7D2[1][2]

InChI=1S/C9H10O2/c10-

9(11)7-6-8-4-2-1-3-5-8/h1-

5H,6-7H2,(H,10,11)[5]

Appearance Solid[6] White, crystalline solid[7]

Melting Point 47-49 °C (for d9 version)[6] 45-48 °C[5]

Boiling Point Not specified 280 °C[5]

Experimental Protocols
While specific synthesis protocols for Hydrocinnamic-2,2-D2 acid are not readily available in

public literature, its synthesis can be inferred from established methods for preparing

hydrocinnamic acid and other deuterated compounds. The most common method for producing

hydrocinnamic acid is the hydrogenation of cinnamic acid.[7]

General Synthesis Approach: Catalytic Deuteration of
Cinnamic Acid
This protocol describes a general method for the synthesis of the unlabeled compound, which

can be adapted for the deuterated analogue by using a deuterium source.

Objective: To synthesize hydrocinnamic acid via the reduction of the carbon-carbon double

bond in cinnamic acid.
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Reaction Scheme: C₆H₅CH=CHCOOH (Cinnamic Acid) + H₂ → C₆H₅CH₂CH₂COOH

(Hydrocinnamic Acid)

Adaptation for Deuterated Synthesis: To produce Hydrocinnamic-2,2-D2 acid, the reaction

would likely start from a precursor that allows for the specific introduction of deuterium at the

alpha position, or through a method involving H-D exchange under specific catalytic conditions.

A more direct, though potentially complex, route would be the catalytic reduction of cinnamic

acid using deuterium gas (D₂) in a deuterated solvent with a suitable catalyst.

Materials:

Cinnamic Acid

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

Solvent (e.g., Ethanol, Ethyl Acetate)

Hydrogen Gas (H₂) or Deuterium Gas (D₂) for labeled synthesis

Sodium Hydroxide (NaOH) solution

Hydrochloric Acid (HCl)

Procedure (based on hydrogenation of cinnamic acid):

Dissolution: Cinnamic acid is dissolved in a suitable solvent, such as ethanol, inside a

hydrogenation vessel.

Catalyst Addition: A catalytic amount of Pd/C is added to the solution.

Hydrogenation/Deuteration: The vessel is sealed, purged with an inert gas, and then

pressurized with hydrogen (or deuterium) gas. The mixture is agitated (e.g., shaken or

stirred) at room temperature or with gentle heating until the reaction is complete, which is

typically indicated by the cessation of gas uptake.[8]

Catalyst Removal: The reaction mixture is filtered through a pad of celite or a similar filter aid

to remove the palladium catalyst.
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Work-up: The filtrate is concentrated under reduced pressure to remove the solvent. The

resulting residue is then taken up in a basic aqueous solution (e.g., NaOH).

Purification: The basic solution is washed with an organic solvent (e.g., ether) to remove any

non-acidic impurities.

Acidification & Isolation: The aqueous layer is cooled in an ice bath and acidified with

concentrated HCl until the product precipitates.

Drying: The precipitated solid is collected by vacuum filtration, washed with cold water, and

dried to yield hydrocinnamic acid.[9] The yield for the unlabeled acid is typically high, often in

the 80-90% range.[9]

Biological Significance and Pathways
Hydrocinnamic acid and its hydroxylated derivatives (hydroxycinnamic acids) are

phenylpropanoids widely distributed in the plant kingdom.[10] They are synthesized from the

amino acid phenylalanine via the shikimate pathway and play crucial roles in plant defense,

structure, and signaling.[11][12] Hydrocinnamic acid itself is a known metabolite and has been

studied for its biological activities.[13]

The general biosynthetic pathway for hydroxycinnamic acids, which are derivatives of the core

hydrocinnamic acid structure, provides context for its biological origin.

Shikimate Pathway
(from carbohydrates) L-Phenylalanine Multiple Steps Cinnamic Acid PAL p-Coumaric Acid C4H Caffeic Acid C3H 

Ferulic Acid

Sinapic Acid
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Click to download full resolution via product page

Caption: Biosynthesis of hydroxycinnamic acids from L-phenylalanine.

This diagram illustrates the core enzymatic steps starting from L-phenylalanine, a product of

the shikimate pathway, leading to the synthesis of various hydroxycinnamic acids.[11][12] The

enzymes involved are Phenylalanine ammonia-lyase (PAL), Cinnamate-4-hydroxylase (C4H),

4-Coumarate 3-hydroxylase (C3H), Caffeic acid O-methyltransferase (COMT), and Ferulate-5-

hydroxylase (F5H).[11] Hydrocinnamic acid is the saturated (reduced) form of cinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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